Cas no 1233954-92-1 (Tert-Butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate
• CAS No: 1233954-92-1
• MF: C₁₆H₂₃FN₂O₃
• MW: 310.363827943802
• CID: 4788393
• Update Time: 2025-05-24

Tert-Butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate
• Tert-Butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate

• Inchi： 1S/C16H23FN2O3/c1-16(2,3)22-15(20)19-8-6-12(7-9-19)21-14-5-4-11(17)10-13(14)18/h4-5,10,12H,6-9,18H2,1-3H3
• InChI Key： GSKVHCOENZJJFV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N)OC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 2.8
• Topological Polar Surface Area: 64.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 433.5±45.0 °C at 760 mmHg
• Flash Point: 216.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tert-Butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate

Tert-Butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate, also known by its CAS number 1233954-92-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a phenoxy group and a tert-butyl ester moiety. The presence of amino and fluoro groups further enhances its functional versatility, making it a valuable molecule in research and development.

The synthesis of tert-butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitution, esterification, and possibly some form of ring-closing metathesis. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the phenoxy-piperidine linkage with high yield and purity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The piperidine ring is a common structural motif in many bioactive compounds, including antiviral agents, anticancer drugs, and central nervous system (CNS) active molecules. The amino group on the phenoxy moiety can act as a hydrogen bond donor, enhancing the compound's ability to interact with biological targets. Additionally, the fluoro substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its pharmacokinetic profile.

Recent studies have explored the use of tert-butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate in medicinal chemistry campaigns targeting protein kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, researchers have reported that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are key players in cell signaling pathways associated with tumor growth and metastasis.

In terms of chemical stability, tert-butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate demonstrates moderate stability under standard storage conditions. However, exposure to strong acids or bases may lead to hydrolysis or other side reactions. To optimize its stability during synthesis and storage, it is recommended to handle the compound under inert atmospheres and avoid prolonged exposure to light or high temperatures.

The development of novel synthetic routes for this compound has been an active area of research. For instance, continuous-flow chemistry has been employed to streamline the synthesis process, reducing reaction times and improving product purity. Such innovations are particularly valuable in scaling up production for preclinical studies or early-stage clinical trials.

In conclusion, tert-butyl 4-(2-amino-4-fluorophenoxy)piperidine-1-carboxylate represents a versatile and promising molecule with wide-ranging applications in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a key player in the development of novel therapeutic agents.